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Compound of Interest

Compound Name: CP-690550A

Cat. No.: B606784

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical compounds are paramount to ensuring a safe
work environment and regulatory compliance. This guide provides detailed procedural

information for the safe disposal of CP-690550A, commercially known as Tofacitinib, a Janus
kinase (JAK) inhibitor.

Physicochemical and Hazard Profile

A clear understanding of the compound's properties is the first step in safe handling. Below is a
summary of key data for Tofacitinib Citrate.
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Property Value
Tofacitinib Citrate, CP-690,550-10, (3R,4R)-4-
methyl-3-(methyl-7H-pyrrolo[2,3-d]pyrimidin-4-

Synonyms . L .
ylamino)-[-oxo-1-piperidinepropanenitrile, 2-
hydroxy-1,2,3-propanetricarboxylate[1]

CAS Number 540737-29-9[1]

Molecular Formula

C16H20N6O - CeHsO7[2]

Molecular Weight

504.5 g/mol

Appearance

Solid[2]

Hazard Statements

Harmful if swallowed.[1] May damage fertility or
the unborn child.[1]

Precautionary Statements

Obtain special instructions before use.[1] Do not
handle until all safety precautions have been
read and understood.[1] Wear protective
gloves/protective clothing/eye protection/face
protection.[1] Do not eat, drink or smoke when
using this product.[1] If swallowed: Call a poison

center/doctor if you feel unwell.[1]

Disposal Procedures

Proper disposal of CP-690550A is critical to prevent environmental contamination and ensure

personnel safety. The following step-by-step procedures should be followed:

o Waste Identification and Segregation:

o Unused or surplus CP-690550A should be treated as chemical waste.

o Contaminated materials, such as personal protective equipment (PPE), labware (e.g.,

vials, pipette tips), and cleaning materials, must also be disposed of as hazardous waste.

e Containerization:
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o Place all waste materials in a designated, well-labeled, and sealed container suitable for
hazardous chemical waste.[3]

o Ensure the container is compatible with the chemical and will not leak.

» Licensed Disposal Service:

o Engage a licensed and qualified hazardous waste disposal company for the final disposal
of CP-690550A waste.[2]

o Provide the disposal company with a complete list of the waste contents.
e Regulatory Compliance:

o All disposal activities must be conducted in strict accordance with local, state, and federal
environmental regulations.[2][4]

Experimental Workflow for Safe Handling and
Disposal

To ensure safety during the entire lifecycle of CP-690550A in the laboratory, from handling to
disposal, the following experimental workflow is recommended.
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Safe Handling and Disposal Workflow for CP-690550A.
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Mechanism of Action: JAK-STAT Signaling Pathway

CP-690550A functions by inhibiting Janus kinases (JAKs), which are critical components of the
JAK-STAT signaling pathway. This pathway is essential for cytokine signaling that regulates
immune cell function. Understanding this mechanism is crucial for researchers working with this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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